Cas no 2228502-21-2 (tert-butyl N-2-amino-3-(4-cyclopropylphenyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(4-cyclopropylphenyl)propylcarbamate
• CAS No: 2228502-21-2
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 5862353
• PubChem ID: 165620834
• Update Time: 2025-10-28

tert-butyl N-2-amino-3-(4-cyclopropylphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(4-cyclopropylphenyl)propylcarbamate
• EN300-1883251
• tert-butyl N-[2-amino-3-(4-cyclopropylphenyl)propyl]carbamate
• 2228502-21-2

• Inchi： 1S/C17H26N2O2/c1-17(2,3)21-16(20)19-11-15(18)10-12-4-6-13(7-5-12)14-8-9-14/h4-7,14-15H,8-11,18H2,1-3H3,(H,19,20)
• InChI Key： DLJUMZSECYIGTJ-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C=CC(=CC=1)C1CC1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-3-(4-cyclopropylphenyl)propylcarbamate

tert-butyl N-2-amino-3-(4-cyclopropylphenyl)propylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-amino-3-(4-cyclopropylphenyl)propylcarbamate, identified by the CAS number 2228502-21-2, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive compounds with therapeutic potential.

Structurally, this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to an amino-substituted propyl chain. The presence of a cyclopropylphenyl group introduces additional complexity and diversity to the molecule. This combination of functional groups makes it an intriguing candidate for exploring interactions with biological systems.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed advanced synthetic techniques, including multi-component reactions and catalytic processes, to efficiently synthesize this molecule. The stability and reactivity of tert-butyl N-2-amino-3-(4-cyclopropylphenyl)propylcarbamate have been extensively studied under various conditions, providing valuable insights into its behavior in different chemical environments.

In terms of applications, this compound has shown promise in the pharmaceutical industry. Its ability to act as a precursor for more complex molecules has made it a valuable intermediate in drug synthesis. Additionally, its unique properties suggest potential uses in materials science, particularly in the development of novel polymers and coatings.

The study of tert-butyl N-2-amino-3-(4-cyclopropylphenyl)propylcarbamate has also contributed to our understanding of carbamate chemistry. Researchers have explored its reactivity under different pH conditions and temperatures, revealing its versatility as a building block in organic synthesis.

In conclusion, the compound tert-butyl N-2-amino-3-(4-cyclopropylphenyl)propylcarbamate (CAS No: 2228502-21-2) represents a fascinating area of research with broad implications across multiple disciplines. Its structural complexity and functional diversity make it a valuable asset in both academic and industrial settings.